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Compound of Interest

Compound Name: Gastrin I (human) (sulfated)

Cat. No.: B12408143 Get Quote

For researchers, scientists, and drug development professionals, the accurate and

reproducible quantification of biomarkers is paramount. Gastrin I, a key peptide hormone in

regulating gastric acid secretion, exists in both sulfated and non-sulfated forms. The ability to

reliably measure its circulating levels is crucial for various physiological and pathological

investigations. This guide provides a comparative overview of the inter-assay variability of

commercially available kits for the measurement of human Gastrin I, with a focus on the

sulfated form.

Understanding Inter-Assay Variability
Inter-assay variability, often expressed as the coefficient of variation (CV), is a critical

performance characteristic of an immunoassay. It measures the degree of variation between

results obtained from the same sample run on different occasions or with different batches of

assay kits. A lower inter-assay CV indicates higher reproducibility and reliability of the assay

over time. Generally, an inter-assay CV of less than 15% is considered acceptable for

immunoassays.[1]

Comparison of Commercially Available Gastrin I
Assay Kits
The following table summarizes the inter-assay variability data for several commercially

available ELISA and EIA kits designed to measure human Gastrin I. It is important to note that
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while the focus of this guide is on the sulfated form, many commercially available kits are

designed to detect total Gastrin I, with varying degrees of cross-reactivity to the sulfated and

non-sulfated forms. The data presented here is as reported by the manufacturers.

Manufacturer
Product
Name/Catalog No.

Assay Type Inter-Assay CV (%)

Abcam
Human Gastrin I

ELISA Kit (ab133033)
Competitive ELISA

4.4% (Low conc.),

6.5% (Medium conc.)

[2]

Sigma-Aldrich Gastrin EIA Kit Competitive EIA <15%

Invitrogen
Human Gastrin ELISA

Kit (EEL058)
Competitive ELISA <10%[3]

Elabscience
Human GT(Gastrin)

ELISA Kit
Competitive ELISA <10%[4]

Creative Diagnostics
Human Gastrin ELISA

Kit
Competitive ELISA <10%[5]

Note: The specificity and cross-reactivity with sulfated Gastrin I can vary between kits.

Researchers should consult the product datasheets for detailed information. For instance, the

Abcam Human Gastrin I ELISA Kit (ab133033) shows 9.3% cross-reactivity with Gastrin II

(G17-II, sulfated).[2]

Experimental Protocols
The precise experimental protocols for determining inter-assay variability are specific to each

manufacturer's quality control procedures. However, a general methodology is typically

followed.

General Protocol for Inter-Assay Variability Determination:

Sample Selection: A minimum of two pooled human serum or plasma samples, with gastrin

concentrations at the low and high ends of the assay's standard curve, are selected.
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Assay Repetition: The selected samples are assayed in duplicate or triplicate in multiple,

independent assay runs. These runs may be performed on different days, by different

operators, or using different lots of the assay kit to capture the full range of potential

variability.

Data Analysis: The mean concentration and standard deviation are calculated for each

sample across all assay runs.

CV Calculation: The inter-assay CV is then calculated for each sample using the following

formula: Inter-Assay CV (%) = (Standard Deviation of the Mean Concentration / Mean

Concentration) x 100

The following diagram illustrates a typical workflow for a competitive ELISA, a common format

for Gastrin I measurement.
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Competitive ELISA Workflow for Gastrin I Measurement
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Caption: A generalized workflow for a competitive ELISA used in the quantification of Gastrin I.
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Logical Relationship in Comparing Inter-Assay
Variability
When evaluating and comparing the inter-assay variability of different kits, a logical approach is

necessary to ensure a fair and comprehensive assessment. The following diagram outlines the

key considerations in this process.

Logical Framework for Comparing Inter-Assay Variability
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Caption: A logical diagram illustrating the process of comparing inter-assay variability between

different assay kits.

Conclusion
The selection of an appropriate assay kit for the measurement of human sulfated Gastrin I

requires careful consideration of its performance characteristics, with inter-assay variability

being a key indicator of reproducibility. While several manufacturers offer kits with acceptable

inter-assay CVs, researchers should critically evaluate the specificity of these assays for the

sulfated form of Gastrin I to ensure the data generated is relevant to their research questions. It
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is also recommended that an in-house validation of the chosen kit be performed to confirm its

performance with the specific sample types and conditions of the intended study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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